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Compound of Interest

Compound Name: (R)-(-)-BMS 204352
Cat. No.: B1218510
Get Quote

Executive Summary

(R)-(-)-BMS 204352 (also referred to in the context of its racemate Flindokalner or Maxipost) is
a fluoro-oxindole potassium channel modulator. While the compound was originally developed
as a neuroprotectant for acute ischemic stroke, it remains a critical pharmacological tool for
probing the biophysics of Large-Conductance Calcium-Activated Potassium Channels
(KCal.1/BK/Slol).

This guide provides an in-depth analysis of the modulation properties of BMS-204352,
specifically focusing on its mechanism of increasing open probability (

) in a calcium- and voltage-dependent manner. It clarifies the stereoselective potency between
the (R)-(-) and (S)-(+) enantiomers and provides validated protocols for electrophysiological
characterization.

Chemical & Pharmacological Profile
Stereochemistry and Potency

It is critical to distinguish between the enantiomers of BMS-204352 to ensure experimental
reproducibility.
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e Chemical Name: (3S)-3-(5-chloro-2-methoxyphenyl)-3-fluoro-6-(trifluoromethyl)-1,3-
dihydroindol-2-one.

o Stereoselectivity: The (S)-(+) enantiomer is the biologically active form responsible for the
potent activation of KCal.1 and KCNQ channels. The (R)-(-) enantiomer (the subject of this
specific query) is significantly less potent (often used as a negative control or less active
comparator in stereoselectivity studies).

o Note: Most literature referring to "BMS-204352" without prefix describes the racemate or
the active (S)-enantiomer. Researchers using (R)-(-)-BMS 204352 should expect
significantly reduced efficacy (right-shifted concentration-response curves) compared to
the (S)-(+) form.

Selectivity Profile

While primarily known as a KCal.l opener, BMS-204352 exhibits a "dirty" pharmacological
profile that must be accounted for in experimental design:

Primary Target: KCal.l (BK) channels (Positive Allosteric Modulator).

Secondary Targets: KCNQ (Kv7.2-7.5) channels (Opener).[1][2][3]

Off-Targets: L-type Voltage-Gated Calcium Channels (Inhibitor,

).

Negative Modulation: Kv7.1 (Inhibitor).[4]

Molecular Mechanism of Action[3][5][6]
Calcium-Sensitive Gating Modulation

BMS-204352 does not open the KCal.1l channel in the absence of calcium or voltage drive.
Instead, it acts as a calcium-sensitive primer.

e Low

(Resting, < 100 nM): The compound has minimal effect on channel opening.
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e High
(Stressed/Ischemic, > 1 uM): The compound dramatically increases

by shifting the voltage of half-activation (

) to more hyperpolarized potentials.

This property theoretically allows the drug to target metabolically stressed neurons (high
intracellular calcium) while sparing healthy tissue, a concept termed "pathology-dependent
activation."

Allosteric Binding

The compound likely interacts with the RCK (Regulator of Conductance of K+) domains or the
S6-RCK linker of the

-subunit (KCNMA1). Unlike pore-blockers, it stabilizes the open conformation of the gating ring,
effectively reducing the energy barrier required for voltage sensor activation.

Mechanism Visualization

The following diagram illustrates the synergistic activation of KCal.1 by Depolarization,
Calcium, and BMS-204352.
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Caption: Synergistic activation of KCal.1. BMS-204352 potentiates Ca2+-dependent gating,
shifting activation to negative voltages.

Experimental Methodologies

To validate the modulation properties of (R)-(-)-BMS 204352, the Whole-Cell Patch-Clamp
technique is the gold standard. The following protocol ensures isolation of KCal.1 currents
from other potassium conductances.

Protocol: Whole-Cell Patch Clamp Recording

Objective: Measure the shift in conductance-voltage (G-V) relationship induced by BMS-
204352.

Reagents & Solutions:
o Pipette (Internal) Solution: 140 mM K-Gluconate, 10 mM HEPES, 2 mM

, 0.1 mM EGTA (low buffering to allow Ca2+ sensitivity), pH 7.2.
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o Note: To test Ca2+-sensitivity, prepare internal solutions with defined free

(e.g., 0.1 uM vs 1.0 uM) using a Ca-EGTA buffering calculator.

o Bath (External) Solution: aCSF or standard Tyrode’s solution (140 mM NacCl, 5 mM KClI, 2
mM

, 1 mM
, 10 mM HEPES, 10 mM Glucose).

e Blockers: Add 1 uM Tetrodotoxin (TTX) to block Na+ channels. Add 5 mM 4-AP if necessary
to block Kv1/Kv3 channels, though KCal.1 is generally pharmacologically distinct.

Step-by-Step Workflow:

Preparation: Pull borosilicate glass pipettes to a resistance of 3—-5 MQ.

o Seal Formation: Approach cell, apply positive pressure, then suction to form a Giga-ohm seal
(>1 GQ).

o Break-in: Apply short suction pulses to rupture the patch and establish whole-cell
configuration.

o Capacitance Compensation: Compensate for slow and fast capacitance transients (

) to minimize voltage errors.

» Voltage Protocol:

o Holding Potential: -80 mV.

o Step Protocol: Step from -100 mV to +60 mV in 10 mV increments.

o Duration: 200-500 ms per step.

e Drug Application:
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[e]

Record baseline currents (Control).

(¢]

Perfuse (R)-(-)-BMS 204352 (Start at 10 uM due to lower potency of R-enantiomer; for
Racemate use 1 pM).

o

Record until effect stabilizes (typically 2-5 mins).

[¢]

Washout: Perfuse control solution to verify reversibility.

Data Analysis Strategy

o Current Measurement: Measure steady-state current amplitude (

) at the end of each voltage step.

e Conductance Calculation: Calculate conductance (

) using Ohm's law:
Where
is the potassium reversal potential (calculated via Nernst equation).

» Boltzmann Fitting: Plot Normalized Conductance (

) vs. Voltage (
) and fit with the Boltzmann function:
o : Voltage of half-maximal activation.

o : Slope factor.

o Result Interpretation: A successful modulation by BMS-204352 is indicated by a negative
(leftward) shift in

(e.g.,
to

mV).
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Caption: Standardized Whole-Cell Patch Clamp workflow for assessing KCal.1 modulation.

Quantitative Data Summary

The following table summarizes the expected modulation parameters. Note: Values are

approximate and depend on the specific splice variant and internal calcium concentration.

With BMS-204352

Parameter Control Conditions Effect Description
(10 pMm)
Hyperpolarizing Shift
+20to +40 mV (at 1 10 10 +10 mV (Channel opens at
N -10to +10 m
(Activation) UM Ca2+)

more negative

voltages).

Activation Time (

Faster channel

Standard Decreased (Faster) ] o
) opening kinetics.
Deactivation Time ( Slower closing;
Standard Increased (Slower) N '
) stabilizes open state.
Channel becomes
Ca2+ Sensitivity Moderate Increased sensitive to Ca2+ at
lower voltages.
) Net increase in
Peak Current Baseline Increased

outward K+ current.

Therapeutic Context & Limitations
Clinical Failure in Stroke

Despite robust preclinical data showing neuroprotection (reduced infarct volume in rat MCAO
models), BMS-204352 failed in Phase lll clinical trials (The POST trial) for acute ischemic

stroke.

o Reason for Failure: Likely due to the "U-shaped" efficacy curve and lack of sufficient

therapeutic window in humans, or the complexity of targeting downstream excitotoxicity late
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in the cascade.

o Current Status: It remains a high-value tool compound for validating BK channel targets in
other indications, such as Fragile X Syndrome (where it reverses cortical hyperexcitability)
and neuropathic pain.

Stereochemical Caution

Researchers utilizing (R)-(-)-BMS 204352 must be aware that they are using the less active
enantiomer. If the goal is to maximize channel opening, the (S)-(+) enantiomer or the racemate
is preferred. If the (R)-form is used as a control, the absence of effect at low concentrations (<1
uM) validates the stereospecificity of the binding site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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